Cas no 58662-54-7 (2-Nitro-5-(phenylmethoxy)-benzaldehyde)

2-Nitro-5-(phenylmethoxy)-benzaldehyde is a synthetic aromatic aldehyde featuring a nitro substituent at the 2-position and a benzyloxy group at the 5-position of the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (nitro) and electron-donating (benzyloxy) groups enhances its reactivity in selective transformations, such as nucleophilic substitutions or condensation reactions. Its well-defined structure and stability under controlled conditions make it a reliable building block for constructing complex molecular frameworks. The compound is typically handled under standard laboratory conditions, with precautions for light sensitivity and moisture.
2-Nitro-5-(phenylmethoxy)-benzaldehyde structure
58662-54-7 structure
Product Name:2-Nitro-5-(phenylmethoxy)-benzaldehyde
CAS No:58662-54-7
MF:C14H11NO4
MW:257.241443872452
CID:1081520
PubChem ID:3849835
Update Time:2025-05-24

2-Nitro-5-(phenylmethoxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(Benzyloxy)-2-nitrobenzaldehyde
    • 2-nitro-5-phenylmethoxybenzaldehyde
    • 5-Benzoxy-2-nitrobenzaldehyde
    • 5-Benzyloxy-2-nitro-benzaldehyd
    • 5-benzyloxy-2-nitrobenzaldehyde
    • Benzaldehyde,2-nitro-5-(phenylmethoxy)
    • DB-013404
    • DTXSID30397298
    • AB15613
    • LILVVZJBGYMAKS-UHFFFAOYSA-N
    • 58662-54-7
    • 5-benzyloxy-2-nitro-benzaldehyde
    • SCHEMBL1646385
    • 2-Nitro-5-(phenylmethoxy)-benzaldehyde
    • Inchi: 1S/C14H11NO4/c16-9-12-8-13(6-7-14(12)15(17)18)19-10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: LILVVZJBGYMAKS-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C(C(C=O)=C1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 257.06900
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 72.12000
  • LogP: 3.50950

2-Nitro-5-(phenylmethoxy)-benzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Nitro-5-(phenylmethoxy)-benzaldehyde Pricemore >>

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Additional information on 2-Nitro-5-(phenylmethoxy)-benzaldehyde

Comprehensive Overview of 2-Nitro-5-(phenylmethoxy)-benzaldehyde (CAS No. 58662-54-7)

2-Nitro-5-(phenylmethoxy)-benzaldehyde (CAS No. 58662-54-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This aromatic aldehyde derivative features a nitro group and a phenylmethoxy substituent, making it a versatile building block for complex chemical transformations. Its molecular formula, C14H11NO4, and unique structural properties have garnered significant attention in both academic and industrial settings.

The compound’s nitrobenzaldehyde core and phenylmethoxy modification contribute to its reactivity in nucleophilic substitution and condensation reactions. Researchers frequently employ it in the synthesis of heterocyclic compounds, such as quinolines and benzimidazoles, which are pivotal in drug discovery. Recent trends highlight its role in developing photoactive materials and organic semiconductors, aligning with the growing demand for sustainable electronics.

In the context of green chemistry, 2-Nitro-5-(phenylmethoxy)-benzaldehyde has been explored as a precursor for eco-friendly catalysts and biodegradable polymers. Its compatibility with microwave-assisted synthesis and flow chemistry techniques underscores its adaptability to modern lab workflows. A surge in Google searches for "nitrobenzaldehyde derivatives applications" and "phenylmethoxy benzaldehyde synthesis" reflects rising interest in its potential.

From a commercial perspective, suppliers often emphasize the compound’s high purity (>98%) and stability under controlled conditions. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality assurance. FAQs such as "How to store 2-Nitro-5-(phenylmethoxy)-benzaldehyde?" and "Is it soluble in DMSO?" are addressed by recommending airtight containers and confirming solubility in polar aprotic solvents.

Ongoing research explores its utility in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its aldehyde group facilitates linker functionalization. The compound’s electrophilic character also makes it valuable for designing fluorescent probes in bioimaging. These applications resonate with the scientific community’s focus on multifunctional materials and precision medicine.

In summary, 2-Nitro-5-(phenylmethoxy)-benzaldehyde (CAS No. 58662-54-7) bridges traditional organic synthesis and cutting-edge innovations. Its relevance to drug development, renewable energy, and smart materials ensures its continued prominence in chemical research. For laboratories seeking reliable intermediates, this compound offers a balance of reactivity and versatility, backed by rigorous safety and performance data.

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